Cas no 68228-50-2 (1H-1,2,4-TRIAZOLE, 1-(4-NITROBENZOYL)-)

• Product Name: 1H-1,2,4-TRIAZOLE, 1-(4-NITROBENZOYL)-
• CAS No: 68228-50-2
• MF: C₉H₆N₄O₃
• MW: 218.168941020966
• CID: 3213573
• Update Time: 2025-03-18

1H-1,2,4-TRIAZOLE, 1-(4-NITROBENZOYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 1-(4-NITROBENZOYL)-
• Methanone, (4-nitrophenyl)-1H-1,2,4-triazol-1-yl-

• Inchi： 1S/C9H6N4O3/c14-9(12-6-10-5-11-12)7-1-3-8(4-2-7)13(15)16/h1-6H
• InChI Key： LBLNFPMIIPYIHF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C([N+]([O-])=O)C=C1)(N1C=NC=N1)=O

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 462.3±47.0 °C(Predicted)
• pka: 0.01±0.10(Predicted)